Cas no 1806923-48-7 (5-Amino-4-bromo-2-(trifluoromethyl)benzyl bromide)

• Product Name: 5-Amino-4-bromo-2-(trifluoromethyl)benzyl bromide
• CAS No: 1806923-48-7
• MF: C₈H₆Br₂F₃N
• MW: 332.943150997162
• CID: 4982386
• Update Time: 2025-05-24

5-Amino-4-bromo-2-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-bromo-2-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C8H6Br2F3N/c9-3-4-1-7(14)6(10)2-5(4)8(11,12)13/h1-2H,3,14H2
• InChI Key： QWYQRNCGLLNFQW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(CBr)=C(C(F)(F)F)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on 5-Amino-4-bromo-2-(trifluoromethyl)benzyl bromide

Comprehensive Overview of 5-Amino-4-bromo-2-(trifluoromethyl)benzyl bromide (CAS No. 1806923-48-7)

5-Amino-4-bromo-2-(trifluoromethyl)benzyl bromide (CAS No. 1806923-48-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This brominated aromatic derivative, characterized by its unique trifluoromethyl and amino functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its molecular structure, C8H6Br2F3N, offers versatile reactivity, making it invaluable for cross-coupling reactions, nucleophilic substitutions, and other transformative chemical processes.

The compound’s trifluoromethyl group is particularly noteworthy, as it enhances metabolic stability and lipophilicity—properties highly sought after in drug discovery. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and biologically active compounds, especially in oncology and CNS disease research. Recent trends in AI-driven drug discovery have further amplified interest in such building blocks, as computational models prioritize fragments with balanced polarity and steric profiles.

From an industrial perspective, 5-Amino-4-bromo-2-(trifluoromethyl)benzyl bromide is pivotal in agrochemical innovation. Its incorporation into herbicides and fungicides aligns with the growing demand for sustainable crop protection solutions. The compound’s halogenated structure contributes to targeted action mechanisms, reducing environmental persistence—a key concern in modern green chemistry initiatives. Analytical techniques like HPLC and NMR are routinely employed to ensure its purity, given its role in high-stakes applications.

In material science, this compound’s ability to act as a photoactive moiety has sparked investigations into organic electronics, including OLEDs and photovoltaic cells. The bromobenzyl segment facilitates precise functionalization of polymers, enabling tunable optoelectronic properties. Such advancements resonate with the global push toward renewable energy technologies, where efficiency and scalability are paramount.

Handling CAS No. 1806923-48-7 requires adherence to standard laboratory safety protocols, though it is not classified under restrictive regulations. Its stability under inert atmospheres and compatibility with common solvents like DMF and dichloromethane enhance its practicality. Storage recommendations typically emphasize protection from moisture and light to preserve reactivity.

The synthesis of 5-Amino-4-bromo-2-(trifluoromethyl)benzyl bromide often involves multi-step bromination and amination sequences, with yields optimized via catalytic methods. Recent publications highlight palladium-catalyzed approaches to reduce byproducts, reflecting the broader shift toward atom-efficient synthesis. These methodologies align with the pharmaceutical industry’s emphasis on cost-effective scalability.

As the scientific community continues to explore structure-activity relationships (SAR), this compound’s role in medicinal chemistry pipelines is expected to expand. Its compatibility with high-throughput screening platforms positions it as a staple in fragment-based drug design. Furthermore, its relevance to fluorine chemistry—a field experiencing exponential growth—ensures sustained demand.

In summary, 5-Amino-4-bromo-2-(trifluoromethyl)benzyl bromide exemplifies the intersection of innovation and utility in modern chemistry. Its applications span life sciences, agriculture, and energy, driven by evolving technological and environmental priorities. For researchers seeking reliable intermediates with customizable reactivity, this compound remains a cornerstone of cutting-edge development.